Cas no 1456693-15-4 (ethyl 4-amino-2-(methylsulfanyl)benzoate)

• Product Name: ethyl 4-amino-2-(methylsulfanyl)benzoate
• CAS No: 1456693-15-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD22489028
• CID: 5606476
• PubChem ID: 89814802
• Update Time: 2025-10-31

ethyl 4-amino-2-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1456693-15-4
• SCHEMBL15271227
• ethyl 4-amino-2-(methylthio)benzoate
• RHVNPKMJZZPRNF-UHFFFAOYSA-N
• ethyl 4-amino-2-(methylsulfanyl)benzoate
• EN300-8813316

• MDL： MFCD22489028
• Inchi： 1S/C10H13NO2S/c1-3-13-10(12)8-5-4-7(11)6-9(8)14-2/h4-6H,3,11H2,1-2H3
• InChI Key： RHVNPKMJZZPRNF-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1C(=O)OCC)N

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.6Ų

Additional information on ethyl 4-amino-2-(methylsulfanyl)benzoate

Introduction to Ethyl 4-amino-2-(methylsulfanyl)benzoate (CAS No. 1456693-15-4)

Ethyl 4-amino-2-(methylsulfanyl)benzoate, a compound with the chemical formula C₁₀H₁₃NO₂S, is a derivative of benzoic acid that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its ethyl ester group and the presence of both an amino and a methylsulfanyl substituent, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 1456693-15-4, it has been extensively studied for its pharmacological effects and structural versatility.

The structure of Ethyl 4-amino-2-(methylsulfanyl)benzoate features a benzene ring substituted at the 4-position with an amino group (-NH₂) and at the 2-position with a methylsulfanyl group (-SCH₃). This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The ester functionality at the 3-position enhances solubility in various solvents, facilitating its use in both in vitro and in vivo studies.

In recent years, there has been growing interest in exploring the pharmacological potential of substituted benzoates due to their reported bioactivity in various disease models. The amino group in Ethyl 4-amino-2-(methylsulfanyl)benzoate can participate in hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors. Similarly, the methylsulfanyl group may influence the compound's metabolic stability and interactions with biological systems.

Current research indicates that derivatives of benzoic acid with similar structural motifs have shown promise in treating inflammatory diseases, pain management, and even certain types of cancer. The ethoxy group in Ethyl 4-amino-2-(methylsulfanyl)benzoate may also contribute to its pharmacokinetic profile by affecting absorption, distribution, metabolism, and excretion (ADME) properties. These factors make it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of Ethyl 4-amino-2-(methylsulfanyl)benzoate is its potential as a lead compound for developing new therapeutic agents. By modifying its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, studies have suggested that analogs of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This has led to investigations into their potential use as anti-inflammatory agents.

The synthesis of Ethyl 4-amino-2-(methylsulfanyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These synthetic strategies are critical for producing enough material for both preclinical and clinical studies.

In terms of biological evaluation, Ethyl 4-amino-2-(methylsulfanyl)benzoate has been tested in various cell-based assays to assess its interaction with biological targets. Preliminary results suggest that it may exhibit significant activity against certain disease-related proteins. However, further studies are needed to fully elucidate its mechanism of action and potential side effects. These investigations will be essential for determining its suitability for therapeutic applications.

The compound's solubility profile also plays a crucial role in its formulation as a drug candidate. Solubility affects how well a drug can be absorbed into the bloodstream and distributed throughout the body. Ethyl 4-amino-2-(methylsulfanyl)benzoate's ability to dissolve in both water and organic solvents makes it amenable to formulation into various dosage forms, including oral tablets or injectable solutions.

Regulatory considerations are another important aspect when evaluating Ethyl 4-amino-2-(methylsulfanyl)benzoate for clinical use. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are necessary steps before it can be approved for human consumption. These regulatory hurdles underscore the importance of thorough preclinical research to gather comprehensive data on its safety and efficacy.

The future directions for research on Ethyl 4-amino-2-(methylsulfanyl)benzoate include exploring its potential as an intermediate in more complex drug molecules or as a standalone therapeutic agent. Advances in computational chemistry and molecular modeling may also aid in predicting how this compound interacts with biological targets at the atomic level. Such insights could accelerate the development process by identifying promising derivatives early on.

In conclusion, Ethyl 4-amino-2-(methylsulfanyl)benzoate (CAS No. 1456693-15-4) represents an intriguing compound with significant pharmaceutical potential. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely that we will see further development efforts focused on optimizing its pharmacological properties for clinical use.